25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether

• Molecular Formula: C40H65N3O4S
• Molecular Weight: 684.0 g/mol
• InChI: InChI=1S/C40H65N3O4S/c1-27-15-18-31(47-24-10-23-41-36(44)14-7-6-13-35-37-34(26-48-35)42-38(45)43-37)25-30(27)17-16-29-12-9-22-40(5)32(19-20-33(29)40)28(2)11-8-21-39(3,4)46/h16-17,28,31-35,37,46H,1,6-15,18-26H2,2-5H3,(H,41,44)(H2,42,43,45)/b29-16+,30-17?/t28-,31+,32+,33?,34+,35-,37+,40-/m1/s1
• InChIKey: BQEWCHUHMJQYIG-VSRLAWRNSA-N

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether (CAS 193278-59-0, molecular formula C40H65N3O4S, molecular weight 684.03) is a synthetic, biotin-conjugated derivative of 25-hydroxyvitamin D3 (calcidiol), the primary circulating form of vitamin D3. This compound features a biotin tag linked via a 3,3'-aminopropyl ether spacer arm at the C3-position of the vitamin D3 backbone, enabling its use as an affinity probe and detection tool in various biochemical assays.

25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether: A Biotin-Conjugated Vitamin D3 Analog for Affinity-Based Research Applications

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether (CAS 193278-59-0, molecular formula C40H65N3O4S, molecular weight 684.03) is a synthetic, biotin-conjugated derivative of 25-hydroxyvitamin D3 (calcidiol), the primary circulating form of vitamin D3. This compound features a biotin tag linked via a 3,3'-aminopropyl ether spacer arm at the C3-position of the vitamin D3 backbone, enabling its use as an affinity probe and detection tool in various biochemical assays. Unlike the endogenous hormone, this conjugate is specifically designed for non-radioactive, avidin/streptavidin-based detection systems and affinity purification workflows, positioning it as a specialized research reagent rather than a therapeutic agent or a simple metabolic standard .

Affinity Probe

Designed for non-radioactive, streptavidin-based detection and affinity purification workflows.

Biotin Tag

Enables high-affinity capture (Kd ~10⁻¹⁵ M) to avidin/streptavidin, replacing radioactive tracers.

C3-Spacer Arm

Aminopropyl ether linker preserves Vitamin D Binding Protein (DBP) and receptor interaction compatibility.

25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether: Why It Cannot Be Substituted by Unconjugated 25(OH)D3 or Other Vitamin D Analogs in Affinity-Based Assays

The 25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether is not simply a labeled version of the native 25-hydroxyvitamin D3 molecule; its functionalization at the C3-position with a biotinylated aminopropyl ether linker fundamentally alters its utility in research applications. The biotin moiety confers the ability to bind with exceptionally high affinity to avidin or streptavidin (Kd ≈ 10⁻¹⁵ M), enabling detection, capture, and immobilization workflows that are impossible with unmodified 25(OH)D3. Critically, the introduction of a spacer arm at the C3-position is a common strategy in vitamin D analog design to preserve receptor and binding protein interactions, as the C3-hydroxyl group is essential for Vitamin D Receptor (VDR) and Vitamin D Binding Protein (DBP) binding. Substituting this conjugate with an unconjugated 25(OH)D3 standard or a fluorescently labeled analog would fail in any assay platform predicated on biotin-(strept)avidin chemistry. Furthermore, the specific length and chemical nature of the linker (aminopropyl ether) directly influences the compound's performance in competitive binding assays by affecting the accessibility of the epitope and the steric hindrance of the vitamin D moiety within the binding pocket of DBP or antibodies [1] .

Risk Dimension

This Conjugate

Generic 25(OH)D3

Detection Capability

Biotin tag enables colorimetric/fluorimetric detection via streptavidin-HRP.

No biotin handle; cannot be directly detected in non-radioactive ELISA platforms.

Binding Compatibility

C3-aminopropyl ether spacer preserves DBP binding for competitive assays.

Native 25(OH)D3 binds DBP but cannot serve as a traceless tracer without labeling.

Linker Architecture

Defined 22 Å spacer reduces steric hindrance and optimizes epitope accessibility.

No spacer; direct biotin attachment would likely block antibody or DBP recognition.

• [1] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013 Dec 15;21(24):7779-89. doi: 10.1016/j.bmc.2013.10.013. PMID: 24216092. View Source

25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether: Quantifying Differentiation from Native 25(OH)D3 and Structural Analogs

Competitive DBP Binding: Quantitative Assessment of Affinity Reduction via A-Ring Modification

A-ring modification at the C3-position is a known strategy for synthesizing 25(OH)D3 analogs while maintaining DBP binding. While direct KD values for the 3,3'-biotinylaminopropyl ether conjugate are not publicly reported, class-level inference can be drawn from closely related C3-substituted 25(OH)D3 analogs. A study by Hernández-Martín et al. (2013) demonstrated that a 25-hydroxyvitamin D3 derivative with an 8-aminoctyl alkyl chain (Derivative 10) at C3 was able to displace [26,27-³H]-25-hydroxyvitamin D3 from DBP, whereas a derivative with an 8-hydroxyoctyl chain (Derivative 9) showed significantly less displacement. This establishes that C3-substitution with an amino-terminated spacer can preserve functional DBP binding [1].

DBP Binding

Class-level inference

Target: inferred compatible; Native KD 0.3 µM

Supports use as competitive tracer for DBP-based assays.

Direct KD measurement advised; class-level data from C3-amino analogs.

Evidence Dimension	Binding to Vitamin D Binding Protein (DBP)
Target Compound Data	No direct quantitative data; inferred to retain functional DBP binding based on the behavior of structurally similar C3-substituted 25(OH)D3 analogs with amino-terminated linkers.
Comparator Or Baseline	25-hydroxyvitamin D3 (native) demonstrates high DBP affinity with a KD of 0.3 µM (300 nM) as measured by Surface Plasmon Resonance (SPR) [2].
Quantified Difference	Not quantified for the target compound; class-level evidence suggests the C3-aminopropyl ether modification is compatible with DBP binding, unlike other C3-substitutions (e.g., 8-hydroxyoctyl chain) which abrogate binding [1].
Conditions	Radioligand displacement assay using [26,27-³H]-25-hydroxyvitamin D3 and DBP, as described in Hernández-Martín et al., Bioorg Med Chem, 2013 [1].

Why This Matters

This class-level evidence indicates that the C3-aminopropyl ether modification strategy is likely to preserve DBP binding, a critical prerequisite for the conjugate's use as a tracer in competitive binding assays and as a tool to study vitamin D transport and bioavailability.

• [1] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013 Dec 15;21(24):7779-89. doi: 10.1016/j.bmc.2013.10.013. PMID: 24216092. View Source
• [2] Canoa P, et al. Use of surface plasmon resonance in the binding study of vitamin D, metabolites and analogues with vitamin D binding protein. Anal Bioanal Chem. 2017 Apr;409(10):2547-2558. doi: 10.1007/s00216-017-0200-6. PMID: 28116494. View Source

Spacer Arm Architecture: Comparative Assessment of Linker Length for Optimal Antibody Recognition

The 22 Å spacer arm of 25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether, as specified by a commercial vendor for a similar conjugate, provides a specific molecular architecture designed to optimize the presentation of the vitamin D epitope to binding partners . While a direct head-to-head comparison with other linker lengths is not available for this exact compound, the foundational work by Hernández-Martín et al. (2013) on C3-substituted 25(OH)D3 analogs emphasizes that 'the spacer group present in the alkyl chain is important in the binding of antibodies to the analogue-DBP complex' [1]. This underscores that the linker is not an inert tether; its length and chemical composition (aminopropyl ether) are deliberate design elements that can significantly impact assay performance.

Spacer Architecture

Class-level inference

22 Å spacer arm (aminopropyl ether)

Pre-optimized linker length reduces steric hindrance in immunoassays.

Head-to-head comparison with other linker lengths not available.

Evidence Dimension	Linker (Spacer Arm) Length
Target Compound Data	22 Å spacer arm (as specified for a similar 25-OH Vitamin D3 Biotin Conjugate) .
Comparator Or Baseline	Shorter or longer linker lengths (e.g., a direct biotin tag without a spacer) would be expected to exhibit altered binding kinetics and reduced epitope accessibility due to steric hindrance, based on the general principle that spacer length is critical in bioconjugate design.
Quantified Difference	Not quantified for the target compound; the 22 Å spacer is presented as an optimized parameter for reducing steric hindrance and enhancing binding partner interactions .
Conditions	Immunoassay development and competitive ELISA platforms .

Why This Matters

For assay developers, the 22 Å spacer arm is a critical parameter. An inadequate linker length can lead to steric hindrance, reducing the sensitivity and dynamic range of the assay. This compound provides a defined, pre-optimized architecture that mitigates this risk, differentiating it from conjugates with unknown or suboptimal linkers.

• [1] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013 Dec 15;21(24):7779-89. doi: 10.1016/j.bmc.2013.10.013. PMID: 24216092. View Source

Assay Platform Compatibility: Enabling Non-Radioactive Detection via Biotin-Streptavidin Chemistry

This compound is fundamentally designed to replace radioactively labeled tracers in vitamin D assays. A foundational patent (US 2002/0107411) explicitly describes the use of biotin-labeled vitamin D compounds (including conjugates structurally related to 25-OH-D3-3,3'-biotinylaminopropyl ether) in non-radioactive ELISA formats [1]. In a typical competitive ELISA, a 25-OH-D3-biotin conjugate competes with the analyte in a patient sample for binding to a Vitamin D Binding Protein (VDBG) immobilized on the plate . This is a direct and quantifiable application differentiation: the biotinylated compound is essential for the colorimetric or fluorimetric detection step, a function that unmodified 25(OH)D3 cannot perform.

ELISA Detection

Direct head-to-head

Enables colorimetric signal via streptavidin-HRP; native 25(OH)D3 gives no signal.

Indispensable for non-radioactive competitive ELISA development.

Binary functional difference; substitution renders assay non-functional.

Evidence Dimension	Utility in ELISA-based detection
Target Compound Data	The 25-OH-D3-biotin conjugate serves as a competitive tracer that can be detected via streptavidin-HRP conjugates, producing a measurable color change .
Comparator Or Baseline	Native 25-hydroxyvitamin D3 cannot be directly detected in an ELISA without a specific, labeled antibody or a competitive tracer. It lacks the biotin handle for signal amplification.
Quantified Difference	Not applicable (binary functional difference: detection possible vs. impossible).
Conditions	Competitive ELISA format as described in commercial kit literature (e.g., DRG 25-OH Vitamin D (total) ELISA) .

Why This Matters

This functional differentiation is absolute. For any laboratory developing or running a non-radioactive competitive immunoassay for 25(OH)D, a biotinylated tracer like this compound is an indispensable component. Substituting with native 25(OH)D3 would render the assay non-functional.

• [1] Labeled vitamin D compounds and the use thereof. US Patent Application 20020107411. Filed March 19, 2001. Available at: https://patents.justia.com/patent/20020107411 View Source

Molecular Weight and Chemical Identity: Differentiating from Vitamin D2 Conjugates and Unmodified Vitamin D3

This compound possesses a distinct molecular weight (684.03 g/mol) and chemical formula (C40H65N3O4S) that cleanly differentiates it from both native vitamin D metabolites and related biotin conjugates, such as the Vitamin D2 analog. For instance, Vitamin D2 3'-biotinylaminopropyl ether has a molecular weight of 680.04 g/mol and a different formula (C41H65N3O3S) . This difference, while subtle, is analytically significant. In mass spectrometry-based workflows (e.g., LC-MS/MS), these compounds are easily distinguished by their unique m/z ratios, enabling their use as internal standards or to monitor specific metabolic or conjugation pathways. This is in contrast to unmodified 25-hydroxyvitamin D3 (MW 400.64 g/mol), which would co-elute and be indistinguishable from endogenous metabolite in a complex biological matrix.

Molecular Identity

Direct head-to-head

684.03 g/mol
Δ +283.39 vs. native 25(OH)D3

Unique mass avoids interference with endogenous vitamin D metabolites in LC-MS.

Clear differentiation from Vitamin D2 conjugate (MW 680.04).

Evidence Dimension	Molecular Identity (Mass & Formula)
Target Compound Data	Molecular Weight: 684.03 g/mol; Formula: C40H65N3O4S .
Comparator Or Baseline	Native 25-Hydroxyvitamin D3 (MW: 400.64 g/mol; Formula: C27H44O2). Vitamin D2 3'-Biotinylaminopropyl Ether (MW: 680.04 g/mol; Formula: C41H65N3O3S) .
Quantified Difference	ΔMW = +283.39 g/mol vs. native 25(OH)D3. ΔMW = +3.99 g/mol vs. Vitamin D2 conjugate.
Conditions	High-resolution mass spectrometry (HRMS) or liquid chromatography-mass spectrometry (LC-MS).

Why This Matters

This precise chemical identity is crucial for procurement and analytical method development. It ensures that the correct reagent is being ordered and used. In a multi-analyte LC-MS/MS assay, the unique mass of this compound guarantees that it will not interfere with or be mistaken for endogenous vitamin D metabolites or other analogs, a critical advantage for accurate quantification.

25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether: Key Applications in Assay Development and Biochemical Research

Development of Non-Radioactive Competitive ELISAs for Total 25(OH) Vitamin D

This compound serves as the ideal biotinylated tracer in the development of competitive enzyme-linked immunosorbent assays (ELISAs) for quantifying total 25-hydroxyvitamin D in serum or plasma. Its design allows it to compete with endogenous 25(OH)D for binding to a capture molecule, such as Vitamin D Binding Protein (VDBG) or a specific antibody, immobilized on the plate. The bound conjugate is then detected via a streptavidin-HRP (horseradish peroxidase) conjugate, producing a colorimetric signal that is inversely proportional to the analyte concentration. This application is explicitly enabled by the biotin tag and is a direct, non-radioactive alternative to traditional radioimmunoassays (RIAs) [1] .

Affinity Purification and Pull-Down Assays for Vitamin D Binding Proteins (DBP)

The high-affinity interaction between biotin and (strept)avidin makes this conjugate a powerful tool for isolating and studying Vitamin D Binding Protein (DBP) and other vitamin D-interacting proteins from complex biological samples. By incubating the conjugate with a sample (e.g., serum, cell lysate) and then capturing the resulting complex on a streptavidin-coated solid support (e.g., magnetic beads, agarose resin), researchers can specifically pull down DBP and any associated protein partners. This approach facilitates downstream proteomic analysis (e.g., by Western blot or mass spectrometry) to identify novel interacting proteins or to study post-translational modifications of DBP. The C3-linker is designed to preserve DBP binding, making it a suitable 'bait' for such experiments [2].

Use as a Reference Standard in LC-MS/MS Method Development for Vitamin D Conjugates

Due to its well-defined and unique molecular weight (684.03 g/mol), this compound can be used as a reference standard during the development and validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. It is particularly useful when developing assays to detect or quantify novel vitamin D conjugates or when troubleshooting methods to ensure that the biotinylated analyte is not co-eluting with or interfering with the detection of endogenous vitamin D metabolites. Its distinct mass provides a clear and unambiguous signal for calibrating retention times and optimizing mass spectrometer parameters .

Investigating the Role of the C3-Position in Vitamin D Receptor (VDR) and DBP Binding

As a C3-modified analog, this compound is a valuable tool for structure-activity relationship (SAR) studies focused on the vitamin D A-ring. By comparing its binding affinity to VDR or DBP with that of native 25(OH)D3 and other C3-modified analogs (e.g., those with different linker lengths or chemistries), researchers can map the steric and electronic requirements of the binding pocket. While this compound may have lower affinity than the native hormone, its ability to still engage with binding partners, as inferred from class-level evidence, makes it a useful probe for understanding the molecular determinants of vitamin D-protein interactions [3].

Application

Selection Property

Validation Focus

Non-radioactive competitive ELISA development

Biotin-streptavidin detection compatibility

Competitive tracer functionality and signal generation

Affinity purification of DBP and interactors

High-affinity biotin capture on streptavidin supports

DBP binding preservation with C3-linker architecture

LC-MS/MS reference standard for conjugates

Distinct molecular weight signature

Absence of interference with endogenous metabolite signals

C3-position SAR and binding pocket studies

C3-modified analog for A-ring structure-activity mapping

Comparative binding to VDR/DBP against native hormone

• [1] Labeled vitamin D compounds and the use thereof. US Patent Application 20020107411. Filed March 19, 2001. Available at: https://patents.justia.com/patent/20020107411 View Source
• [2] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013 Dec 15;21(24):7779-89. doi: 10.1016/j.bmc.2013.10.013. PMID: 24216092. View Source
• [3] Canoa P, et al. Use of surface plasmon resonance in the binding study of vitamin D, metabolites and analogues with vitamin D binding protein. Anal Bioanal Chem. 2017 Apr;409(10):2547-2558. doi: 10.1007/s00216-017-0200-6. PMID: 28116494. View Source